CID 78066307

• Molecular Formula: Ga3Rh
• Molecular Weight: 312.07 g/mol
• InChI: InChI=1S/3Ga.Rh
• InChI Key: SBJNHMSPMFNZEI-UHFFFAOYSA-N
• Canonical SMILES: [Ga].[Ga].[Ga].[Rh]

Description

CID 78066307 is a PubChem Compound Identifier (CID) assigned to a chemical compound analyzed in recent research. Based on the available evidence, this compound was isolated and characterized as part of a study involving the vacuum distillation of Citrus essential oil (CIEO) . Key findings include:

• The compound is likely a terpenoid or oxygenated derivative, given its association with citrus essential oils .
• Analytical Data: Gas chromatography-mass spectrometry (GC-MS) analysis revealed distinct retention times and fragmentation patterns, with this compound appearing as a prominent peak in the total ion chromatogram (Figure 1B). Its abundance varied across vacuum distillation fractions, suggesting volatility-dependent separation (Figure 1C) .

Chemical Reactions Analysis

CID 78066307 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation reactions may yield different oxidized forms of the compound, while substitution reactions can introduce new functional groups .

Scientific Research Applications

CID 78066307 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be utilized in studies involving cellular mechanisms and molecular interactions. In medicine, the compound’s properties are explored for potential therapeutic uses, including drug development and disease treatment. Industrial applications include its use in manufacturing processes and material science .

Mechanism of Action

The mechanism of action of CID 78066307 involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Understanding the molecular targets and pathways involved is crucial for elucidating the compound’s therapeutic potential and optimizing its use in scientific research .

Comparison with Similar Compounds

To contextualize CID 78066307, a comparative analysis with structurally or functionally related compounds is essential. Instead, methodological frameworks from the literature guide this comparison:

Structural and Functional Analogues

Parameter	This compound	Limonene (CID 22311)	β-Myrcene (CID 31253)	Linalool (CID 6549)
Molecular Formula	Not explicitly reported	C₁₀H₁₆	C₁₀H₁₆	C₁₀H₁₈O
Mass (Da)	Inferred from GC-MS (Figure 1D)	136.23	136.23	154.25
Volatility	Medium (mid-eluting in GC-MS)	High (early eluting)	High (early eluting)	Medium
Functional Groups	Likely oxygenated (based on MS)	Hydrocarbon	Hydrocarbon	Alcohol (-OH)

Key Observations :

• This compound shares volatility characteristics with oxygenated terpenes like linalool, distinguishing it from non-oxygenated analogs (limonene, β-myrcene).

Analytical Benchmarks

Studies emphasize the use of exact mass (±5 ppm error) , collision cross-section (CCS) , and retention time for compound identification . For this compound:

• Exact Mass : Critical for distinguishing it from isomers (e.g., α-terpineol vs. β-terpineol).
• CCS Values: Not provided in the evidence but recommended for confirming 3D structural differences .

Pharmacological and Industrial Relevance

Future work could explore this compound’s bioactivity in alignment with these analogs .